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Compound of Interest

Compound Name: Vogeloside

Cat. No.: B593598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the elucidation of the chemical

structure of Vogeloside, a secoiridoid glucoside isolated from the plant Anthocleista vogelii.

This document details the spectroscopic evidence and experimental methodologies that have

been instrumental in defining its molecular framework, offering valuable insights for researchers

in natural product chemistry, pharmacology, and drug discovery.

Introduction
Vogeloside, a member of the secoiridoid class of natural products, has been a subject of

interest due to its potential biological activities. The definitive determination of its chemical

structure is paramount for understanding its biosynthetic pathways, mechanism of action, and

for enabling synthetic and semi-synthetic studies. This guide synthesizes the available data to

present a clear and detailed account of its structural elucidation.

Physicochemical and Spectroscopic Data Summary
The fundamental properties of Vogeloside are summarized below, providing a foundational

dataset for its identification and characterization.

Table 1: Physicochemical Properties of Vogeloside
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Property Value Source

Molecular Formula C₁₇H₂₄O₁₀ PubChem

Molecular Weight 388.37 g/mol PubChem

IUPAC Name

(2S,3R,4S,5S,6R)-2-

[[(1R,4aR,5S,6S)-5-ethenyl-1-

hydroxy-6-

(methoxycarbonyl)-4,4a,5,6-

tetrahydro-1H,3H-pyrano[3,4-

c]pyran-1-yl]oxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

PubChem

Plant Source Anthocleista vogelii [Chapelle, J. P. (1976)]

Experimental Protocols
The elucidation of Vogeloside's structure relies on a combination of isolation and

spectroscopic techniques. While the full experimental details from the original isolation are not

readily available in modern databases, a general workflow can be outlined based on standard

practices for natural product chemistry.

Isolation of Vogeloside
A generalized protocol for the isolation of secoiridoid glycosides like Vogeloside from a plant

matrix is as follows:

Extraction: Dried and powdered plant material (e.g., leaves or stems of Anthocleista vogelii)

is subjected to solvent extraction, typically with methanol or a methanol/water mixture, to

isolate polar and semi-polar compounds.

Solvent Partitioning: The crude extract is then partitioned between different immiscible

solvents (e.g., n-hexane, ethyl acetate, and water) to separate compounds based on their

polarity. Glycosides like Vogeloside are typically found in the more polar fractions (ethyl

acetate and/or aqueous).
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Chromatographic Purification: The polar fractions are subjected to a series of

chromatographic techniques to isolate the pure compound. This multi-step process often

involves:

Column Chromatography: Using silica gel or reversed-phase (C18) silica gel with a

gradient elution of solvents to achieve initial separation.

Preparative High-Performance Liquid Chromatography (HPLC): A final purification step

using a reversed-phase column to yield highly pure Vogeloside.

Spectroscopic Analysis
The structural elucidation of Vogeloside is primarily achieved through a combination of Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are

conducted to determine the carbon skeleton and the connectivity of protons and carbons.

The solvent typically used for NMR analysis of Vogeloside is deuterated pyridine (pyridine-

d₅).

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the

exact molecular formula. Tandem mass spectrometry (MS/MS) provides information about

the fragmentation pattern, which helps in identifying structural motifs, particularly the

glycosidic linkage and the aglycone core.

Spectroscopic Data and Structural Elucidation
The detailed analysis of spectroscopic data allows for the piecing together of the Vogeloside
structure.

¹³C Nuclear Magnetic Resonance (NMR) Data
The ¹³C NMR spectrum provides information on the number and types of carbon atoms in the

molecule. The reported chemical shifts for Vogeloside are presented in Table 2.

Table 2: ¹³C NMR Chemical Shift Data for Vogeloside (Solvent: Pyridine-d₅)
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Carbon No. Chemical Shift (δ) ppm

1 95.2

3 112.5

4 151.8

5 35.1

6 29.8

7 44.1

8 46.2

9 78.9

10 170.1

11 51.7

1' 100.2

2' 74.9

3' 78.1

4' 71.8

5' 79.2

6' 62.9

7' (vinyl CH) 141.9

8' (vinyl CH₂) 116.8

Data sourced from SpectraBase.

Elucidation Logic and 2D NMR Correlations
While the complete 1H and 2D NMR datasets are not publicly available in comprehensive

databases, the logical process of elucidation can be described. The following diagram
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illustrates the general workflow for elucidating the structure of a natural product like

Vogeloside using spectroscopic data.

General Workflow for Structure Elucidation of Vogeloside
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Click to download full resolution via product page

Caption: General workflow for natural product structure elucidation.

Mass Spectrometry and Fragmentation Pattern
High-resolution mass spectrometry confirms the molecular formula of Vogeloside as

C₁₇H₂₄O₁₀. While a detailed experimental MS/MS spectrum for Vogeloside is not widely

published, a logical fragmentation pathway can be proposed based on the known structure and

the fragmentation of similar secoiridoid glycosides. The primary fragmentation would involve

the cleavage of the glycosidic bond.

Proposed MS/MS Fragmentation of Vogeloside

Vogeloside [M+H]⁺
m/z 389.1448

Aglycone Fragment
[M+H-162]⁺

m/z 227.0817

Glycosidic Bond Cleavage

Neutral Loss of Glucose
(C₆H₁₀O₅, 162.0528 Da)

Further Fragmentation
of Aglycone

Click to download full resolution via product page

Caption: Proposed primary fragmentation of Vogeloside in MS/MS.

Conclusion
The chemical structure of Vogeloside has been established through a combination of isolation

techniques and comprehensive spectroscopic analysis, primarily NMR and mass spectrometry.
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This guide provides a foundational understanding of the methodologies and data interpretation

involved in the structural elucidation of this secoiridoid glucoside. Further research, including

the publication of complete 1D and 2D NMR datasets, would be invaluable to the scientific

community for the unambiguous identification and future investigation of Vogeloside and its

derivatives.

To cite this document: BenchChem. [Unraveling the Molecular Architecture of Vogeloside: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593598#elucidation-of-the-chemical-structure-of-
vogeloside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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